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Compound of Interest

Compound Name: Volvalerenal E

Cat. No.: B14033956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Volvalerenal E, a germacrane-type sesquiterpenoid. The information presented herein is

crucial for the identification, characterization, and further development of this natural compound

for potential therapeutic applications. All data is sourced from the primary literature detailing its

isolation and structure elucidation.

Introduction to Volvalerenal E
Volvalerenal E is a natural product isolated from the roots of Valeriana officinalis var. latifolia.

Its structure has been elucidated through extensive spectroscopic analysis, including Nuclear

Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Understanding its spectroscopic fingerprint is essential for quality control, synthetic efforts, and

further pharmacological investigation.

Spectroscopic Data
The following sections present the key spectroscopic data for Volvalerenal E, organized for

clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR data are fundamental for the structural confirmation of Volvalerenal E.

The chemical shifts (δ) are reported in parts per million (ppm) and referenced to the solvent
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signal.

Table 1: ¹H NMR Spectroscopic Data for Volvalerenal E (600 MHz, CDCl₃)

Position δ_H (ppm) Multiplicity J (Hz)

1 2.88 m

2 1.75 m

3 2.15 m

5 5.10 d 9.6

6 2.55 m

7 2.98 m

8 1.85 m

9 2.20 m

11 2.30 m

12 0.95 d 6.6

13 0.92 d 6.6

14 1.65 s

15 9.45 s

Table 2: ¹³C NMR Spectroscopic Data for Volvalerenal E (150 MHz, CDCl₃)
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Position δ_C (ppm)

1 53.4

2 26.5

3 39.8

4 158.2

5 124.5

6 35.1

7 48.9

8 29.7

9 41.2

10 134.7

11 25.8

12 22.7

13 22.6

14 16.8

15 193.5

Mass Spectrometry (MS) Data
High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) provides the accurate

mass of the molecule, which is critical for determining its elemental composition.

Table 3: Mass Spectrometry Data for Volvalerenal E

Technique Ion [M+H]⁺ (m/z) Formula

HRESIMS [M+H]⁺ 233.1898 C₁₅H₂₅O
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Infrared (IR) Spectroscopy Data
Infrared spectroscopy is used to identify the functional groups present in the molecule.

Table 4: Infrared (IR) Spectroscopy Data for Volvalerenal E

Functional Group Wavenumber (cm⁻¹)

Carbonyl (Aldehyde) 1685

Alkene 1640

C-H Stretch 2925

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the characterization

of Volvalerenal E.

Isolation of Volvalerenal E
The dried and powdered roots of Valeriana officinalis var. latifolia were extracted with 95%

ethanol. The resulting extract was partitioned between water and chloroform. The chloroform-

soluble portion was subjected to repeated column chromatography on silica gel, followed by

preparative High-Performance Liquid Chromatography (HPLC) to yield pure Volvalerenal E.

NMR Spectroscopy
¹H and ¹³C NMR spectra were recorded on a Bruker AVANCE-600 spectrometer operating at

600 MHz for ¹H and 150 MHz for ¹³C. Samples were dissolved in deuterated chloroform

(CDCl₃), and chemical shifts were referenced to the residual solvent signals (δ_H 7.26 and δ_C

77.0).

Mass Spectrometry
High-resolution mass spectra were obtained on an Agilent 6210 TOF mass spectrometer using

an electrospray ionization (ESI) source in positive ion mode.

Infrared Spectroscopy
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The IR spectrum was recorded on a Nicolet 380 FT-IR spectrometer using KBr pellets.

Visualizations
The following diagrams illustrate the logical workflow for the isolation and characterization of

Volvalerenal E.
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Caption: Experimental workflow for the isolation and structural elucidation of Volvalerenal E.

This guide provides the essential spectroscopic data and methodologies for Volvalerenal E,

serving as a valuable resource for researchers in the field of natural product chemistry and

drug discovery.

To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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